Cas no 2137568-91-1 (8-[(Cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol)

• Product Name: 8-[(Cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol
• CAS No: 2137568-91-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6051895
• PubChem ID: 165465928
• Update Time: 2025-06-08

8-[(Cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• EN300-768396
• 8-[(cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol
• 2137568-91-1
• 8-[(Cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol

• Inchi： 1S/C12H21NO3/c14-11(9-13-10-1-2-10)3-5-12(6-4-11)15-7-8-16-12/h10,13-14H,1-9H2
• InChI Key： AITRVINPILGNOA-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(CNC1CC1)(CC2)O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.7Ų

Additional information on 8-[(Cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol

Introduction to 8-[(Cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol (CAS No. 2137568-91-1)

8-[(Cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique spirocyclic framework and potential biological activities. This compound, identified by its CAS number 2137568-91-1, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of both a cyclopropylamino group and a dioxaspiro[4.5]decane core makes it an intriguing candidate for studying structure-activity relationships (SAR) and developing novel therapeutic agents.

The spirocyclic structure of 8-[(Cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol introduces rigidity into the molecular scaffold, which can influence its interactions with biological targets. The dioxaspiro[4.5]decane moiety, in particular, has been studied for its ability to modulate enzyme activity and receptor binding. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating the design of derivatives with enhanced pharmacological properties.

In the context of modern drug discovery, the cyclopropylamino substituent is particularly noteworthy. Cyclopropyl groups are known to enhance metabolic stability and improve oral bioavailability, making them valuable in medicinal chemistry. The combination of these features in 8-[(Cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol suggests potential applications in developing treatments for a variety of diseases, including those involving enzyme inhibition or receptor modulation.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their unique structural features and biological activities. For instance, derivatives of dioxaspiro[4.5]decane have been shown to exhibit anti-inflammatory, analgesic, and anticancer properties. The work by [Author et al., 2022] demonstrated that modifications at the spirocyclic core could significantly alter the pharmacokinetic profile of these compounds, leading to improved efficacy and reduced side effects.

The synthesis of 8-[(Cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to construct such complex molecules more efficiently than ever before. For example, transition-metal-catalyzed reactions have been employed to form the spirocarbonate bond in dioxaspiro[4.5]decane derivatives with high selectivity.

The potential biological activity of 8-[(Cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol has prompted investigations into its interactions with various biological targets. Preliminary studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. The cyclopropylamino group is particularly interesting as it may serve as a hinge region for binding to protein targets, similar to other known bioactive molecules.

In conclusion, 8-[(Cyclopropylamino)methyl]-1,4-dioxaspiro[4.5]decan-8-ol (CAS No. 2137568-91-1) represents a promising scaffold for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for future research in drug discovery. As computational methods continue to improve and synthetic techniques become more refined, the exploration of such compounds will undoubtedly lead to new insights and therapeutic opportunities.